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Compound of Interest

Compound Name: 2-Methyl-2-octanol

Cat. No.: B126132

This technical guide provides a comprehensive overview of 2-Methyl-2-octanol, including its
nomenclature, physicochemical properties, relevant experimental protocols, and its role as a
synthetic intermediate. This document is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis.

Nomenclature

The nomenclature of a chemical compound is critical for its unambiguous identification in
research and industry.

e |[UPAC Name: The systematic name assigned by the International Union of Pure and Applied
Chemistry (IUPAC) is 2-methyloctan-2-ol.[1][2][3]

e Synonyms: 2-Methyl-2-octanol is also known by several other names, including:

o

2-Octanol, 2-methyl-[1][2]

[¢]

1,1-Dimethylheptyl alcohol[1][4]

[¢]

n-Hexyldimethylcarbinol[5]

o

The CAS Registry Number for this compound is 628-44-4.[2][6]

Physicochemical Properties
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A summary of the key quantitative properties of 2-Methyl-2-octanol is presented in the table
below for easy reference and comparison.

Property Value Source
Molecular Formula CoH200 [11[2][4]
Molecular Weight 144.25 g/mol [1][5]
Boiling Point 178 °C at 760 mmHg [4171
Melting Point 6.15 °C (estimate) [4171
Density 0.825 g/cm? [41[7]
Refractive Index 1.431 [41[7]
Vapor Pressure 0.305 mmHg at 25°C [4]
Flash Point 71.1°C [417]

Soluble in Chloroform, Ethyl
N Acetate, DMSO. Low solubility
Solubility , [31[4]
in water (approx. 495 mg/L at

25°C).

Experimental Protocols

Detailed methodologies for the analysis and synthesis involving 2-Methyl-2-octanol are crucial
for reproducible research.

GC-MS is a robust technique for the separation and identification of volatile and semi-volatile
compounds like 2-Methyl-2-octanol.

Objective: To identify and quantify 2-Methyl-2-octanol in a given sample.
Methodology:

e Sample Preparation:
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o For complex matrices, perform a liquid-liquid extraction using a non-polar organic solvent
such as hexane or dichloromethane.

o To enhance volatility and improve peak shape, derivatization of the hydroxyl group can be
performed. A common method is silylation using a reagent like N,O-
bis(trimethylsilyl)trifluoroacetamide (BSTFA).[8]

e Instrumentation and Conditions:

o Gas Chromatograph: Agilent 7890B GC System or equivalent.

o Mass Spectrometer: Agilent 5977A MS Detector or equivalent.

o Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 pm film
thickness), is suitable.[8]

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.[8]

o Injector Temperature: 250 °C.[9]

o Oven Temperature Program: An initial temperature of 40 °C held for 2 minutes, followed by
a ramp up to 250 °C at a rate of 10 °C/min.[9]

o MS Interface Temperature: 280 °C.

o Mass Range: 40 - 500 m/z.

o lonization Mode: Electron lonization (El) at 70 eV.

2-Methyl-2-octanol is a tertiary alcohol. A general and widely used method for the synthesis of
tertiary alcohols is the Grignard reaction.

Objective: To synthesize a tertiary alcohol, such as 2-Methyl-2-octanol, from a ketone and a
Grignard reagent.

Reaction: Acetone reacts with n-hexylmagnesium bromide in an ethereal solvent, followed by
an acidic workup, to yield 2-Methyl-2-octanol.
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Methodology:
e Preparation of Grignard Reagent:

o In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,
and a nitrogen inlet, place magnesium turnings.

o Add a solution of 1-bromohexane in anhydrous diethyl ether dropwise to the magnesium
turnings. The reaction is initiated with a small crystal of iodine if necessary.

o Once the reaction starts, add the remaining 1-bromohexane solution at a rate that
maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional
30 minutes to ensure the complete formation of the Grignard reagent (n-hexylmagnesium
bromide).

e Reaction with Ketone:
o Cool the Grignard reagent solution in an ice bath.
o Add a solution of acetone in anhydrous diethyl ether dropwise with vigorous stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.

o Workup and Purification:

o Pour the reaction mixture slowly into a beaker containing ice and a saturated aqueous
solution of ammonium chloride to quench the reaction.

o Separate the ethereal layer and extract the aqueous layer with diethyl ether.

o Combine the organic extracts, wash with brine, and dry over anhydrous magnesium
sulfate.

o Remove the solvent by rotary evaporation.

o Purify the crude product by distillation under reduced pressure to obtain pure 2-Methyl-2-
octanol.
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Synthetic Applications

2-Methyl-2-octanol serves as a valuable intermediate in the synthesis of other chemical
compounds. For instance, it can be used to synthesize 4-(1,1-Dimethylheptyl)phenol
Diethoxylate, a compound that has been shown to stimulate vitellogenin gene expression in

trout hepatocytes.[10]

Starting Materials

2-Methyl-2-octanol Phenol Ethylene oxide

Alkylatior

=}

Intermediate Product

4-(1,1-Dimethylheptyl)phenol

Ethovlation

Ethoxylation

Final Broduct

4-(1,1-Dimethylheptyl)phenol Diethoxylate

Click to download full resolution via product page
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Caption: Synthetic pathway of 4-(1,1-Dimethylheptyl)phenol Diethoxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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